Cas no 1212857-94-7 ((2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol
• CAS No: 1212857-94-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5596127
• PubChem ID: 66513899
• Update Time: 2025-06-12

(2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(5-ISOQUINOLYL)ETHAN-1-OL
• 5-Isoquinolineethanol, β-amino-, (βR)-
• N14905
• (2r)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol
• EN300-1866550
• AKOS015928269
• 1212857-94-7
• (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol

• Inchi： 1S/C11H12N2O/c12-11(7-14)10-3-1-2-8-6-13-5-4-9(8)10/h1-6,11,14H,7,12H2/t11-/m0/s1
• InChI Key： JUPIEUJXQWMLKQ-NSHDSACASA-N
• SMILES： C(O)[C@H](N)C1=CC=CC2=C1C=CN=C2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 424.5±30.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol (CAS: 1212857-94-7)

In recent years, (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol (CAS: 1212857-94-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral amino alcohol derivative, characterized by its isoquinoline scaffold, has demonstrated promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer therapeutics. The compound's unique structural features and biological activity profile have spurred a wave of research aimed at elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

Recent studies have focused on the synthesis and enantioselective preparation of (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol, given the critical role of chirality in its biological activity. Advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These synthetic advancements are crucial for ensuring the reproducibility and scalability of the compound, which is essential for both preclinical and clinical studies.

Pharmacological investigations have revealed that (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol exhibits potent inhibitory effects on specific protein kinases involved in neurodegenerative pathways. In vitro and in vivo studies have demonstrated its ability to modulate key signaling cascades, such as the PI3K/AKT and MAPK pathways, which are implicated in neuronal survival and apoptosis. These findings suggest potential applications in the treatment of Alzheimer's disease and Parkinson's disease, where dysregulation of these pathways is a hallmark feature.

In the realm of oncology, (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol has shown selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of oncogenic kinases. Mechanistic studies indicate that the compound induces cell cycle arrest and apoptosis through the inhibition of cyclin-dependent kinases (CDKs) and other cell cycle regulators. These properties position it as a candidate for further development as a targeted therapy for cancers with specific genetic aberrations.

Despite these promising findings, challenges remain in the development of (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Recent efforts have explored prodrug approaches and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile and tissue specificity.

In conclusion, (2R)-2-amino-2-(isoquinolin-5-yl)ethan-1-ol (CAS: 1212857-94-7) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its dual potential in neurodegenerative and oncological applications underscores the importance of continued research in this area. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, paving the way for novel therapeutic interventions.